Cas no 294873-33-9 (1H-1,2,4-Triazole-3-carboxylicacid, 5-(nitroamino)-, ethyl ester)
294873-33-9 structure
Product Name:1H-1,2,4-Triazole-3-carboxylicacid, 5-(nitroamino)-, ethyl ester
CAS No:294873-33-9
MF:C5H7N5O4
MW:201.140179872513
CID:249182
PubChem ID:135420211
Update Time:2025-04-19
1H-1,2,4-Triazole-3-carboxylicacid, 5-(nitroamino)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-3-carboxylicacid, 5-(nitroamino)-, ethyl ester
- 1H-1,2,4-Triazole-3-carboxylicacid,5-(nitroamino)-,ethylester(9CI)
- ethyl 3-(nitroamino)-1H-1,2,4-triazole-5-carboxylate
- SR-01000512517
- 294873-33-9
- SR-01000512517-1
- AKOS001728556
-
- Inchi: 1S/C5H7N5O4/c1-2-14-4(11)3-6-5(8-7-3)9-10(12)13/h2H2,1H3,(H2,6,7,8,9)
- InChI Key: KSDZUECVPGJWAP-UHFFFAOYSA-N
- SMILES: O(C(C1=NNC(N[N+](=O)[O-])=N1)=O)CC
Computed Properties
- Exact Mass: 201.04980372g/mol
- Monoisotopic Mass: 201.04980372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 126Ų
1H-1,2,4-Triazole-3-carboxylicacid, 5-(nitroamino)-, ethyl ester Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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